N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H26N2O2/c1-4-18(5-2)12-8-11-17-16(19)13-14-9-6-7-10-15(14)20-3/h6-7,9-10H,4-5,8,11-13H2,1-3H3,(H,17,19)
• InChI Key: JACHECLYBGPJOY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)CC1=CC=CC=C1OC
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide, also known as Fentanyl, is a synthetic opioid analgesic drug that is commonly used for pain management. It is a potent and highly effective painkiller that is used in various medical procedures and surgeries.

Mechanism of Action

N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide works by binding to the mu-opioid receptors in the brain and spinal cord. This binding reduces the perception of pain and produces a sense of euphoria. It also slows down the respiratory system and can cause sedation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide include analgesia, sedation, respiratory depression, and euphoria. It can also cause nausea, vomiting, and constipation. Prolonged use can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide in lab experiments is its potent analgesic properties. It is also relatively easy to synthesize and purify. However, its use is limited by its potential for abuse and addiction. It can also cause respiratory depression, which can be dangerous in high doses.

Future Directions

There are several future directions for the research and development of N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide. One direction is the development of new pain management drugs that are less addictive and have fewer side effects. Another direction is the investigation of the long-term effects of prolonged use of N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide on the brain and body. Additionally, research can be conducted to explore the potential use of N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide in the treatment of depression and anxiety disorders.

Synthesis Methods

The synthesis of N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide involves the reaction between N-(2-methoxyphenyl)acetamide and N,N-diethylpropylamine. The reaction takes place in the presence of a catalyst such as palladium on carbon or Raney nickel. The resulting product is purified through crystallization or chromatography.

Scientific Research Applications

N-[3-(diethylamino)propyl]-2-(2-methoxyphenyl)acetamide is widely used in scientific research for its potent analgesic properties. It is used to study the effects of opioids on the central nervous system and to investigate the mechanisms of pain perception. It is also used in the development of new pain management drugs and in the treatment of chronic pain.